Cas no 920007-99-4 (Butanoic acid, 2-[(benzoylamino)methyl]-3-oxo-, butyl ester)

• Product name: Butanoic acid, 2-[(benzoylamino)methyl]-3-oxo-, butyl ester
• CAS No: 920007-99-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 759957
• PubChem ID: 71424488

Butanoic acid, 2-[(benzoylamino)methyl]-3-oxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(benzoylamino)methyl]-3-oxo-, butyl ester
• butyl 2-(benzamidomethyl)-3-oxobutanoate
• DTXSID90843281
• 920007-99-4

• Inchi： InChI=1S/C16H21NO4/c1-3-4-10-21-16(20)14(12(2)18)11-17-15(19)13-8-6-5-7-9-13/h5-9,14H,3-4,10-11H2,1-2H3,(H,17,19)
• InChI Key： PBLNFYUEXCWQJF-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)C(CNC(=O)C1=CC=CC=C1)C(=O)C

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.5Ų